2-(4-fluorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C16H12FN3O3/c17-12-6-8-13(9-7-12)22-10-14(21)18-16-15(19-23-20-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20,21)
• InChI Key: RAQFIPZXSMCSQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NON=C2NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O3
• Molecular Weight: 313.28 g/mol

Description

2-(4-fluorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is known to possess a wide range of biological activities, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Antimicrobial Activity

One study focused on the synthesis and evaluation of a series of derivatives, including 2-(4-fluorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide, for their antimicrobial properties. These compounds were tested against a broad panel of bacterial and fungal strains. The findings indicated that derivatives bearing a maximum number of fluorine atoms showed significant potency against both bacterial and fungal strains. This suggests that the presence of fluorine atoms enhances the antimicrobial properties of these compounds (Parikh & Joshi, 2014).

Cancer Research

In the realm of cancer research, derivatives of 2-(4-fluorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide were designed and synthesized to investigate their potential as Collapsin Response Mediator Protein 1 (CRMP 1) inhibitors, with a focus on applications in small lung cancer treatment. Preliminary studies demonstrated that some of these compounds exhibited considerable inhibition of cell growth in lung cancer cell lines, suggesting their potential utility as anticancer agents (Panchal, Rajput, & Patel, 2020).

Pharmacological Potential

Another area of investigation has been the pharmacological potential of these compounds, including their antioxidant, analgesic, and anti-inflammatory properties. Computational and pharmacological evaluations have identified certain derivatives with notable activity in toxicity assessment, tumor inhibition, and as analgesic and anti-inflammatory agents. These findings highlight the multifaceted pharmacological applications of these compounds and underscore their potential therapeutic value (Faheem, 2018).